Cas no 475045-46-6 (5-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 475045-46-6
• MF: C₁₄H₈BrFN₂OS₂
• MW: 383.258522987366
• CID: 6179824
• PubChem ID: 4418952
• Update Time: 2025-07-18

5-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• AKOS008468695
• 5-bromo-N-(4-(4-fluorophenyl)thiazol-2-yl)thiophene-2-carboxamide
• 5-bromo-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• SR-01000906513
• F0161-0337
• 475045-46-6
• SR-01000906513-1

• Inchi： 1S/C14H8BrFN2OS2/c15-12-6-5-11(21-12)13(19)18-14-17-10(7-20-14)8-1-3-9(16)4-2-8/h1-7H,(H,17,18,19)
• InChI Key： MRNVPRMFRQISKO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=NC(=CS2)C2C=CC(=CC=2)F)=O)S1

Computed Properties

• Exact Mass: 381.92455g/mol
• Monoisotopic Mass: 381.92455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide

Introduction to 5-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 475045-46-6)

5-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 475045-46-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural complexity of this molecule, featuring a combination of thiazole, thiophene, and fluorophenyl moieties, makes it a compelling candidate for further investigation in drug discovery and development.

The< strong>N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide moiety is particularly noteworthy due to its potential to interact with biological targets in unique ways. The presence of a bromine atom at the 5-position of the thiazole ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and thereby facilitating further functionalization. This characteristic is particularly valuable in synthetic chemistry, where such compounds can serve as intermediates in the preparation of more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with mechanisms of action that are distinct from those of existing drugs. The< strong>thiazole and< strong>thiophene scaffolds are well-documented for their biological activity, often exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of these motifs into a single molecule can lead to synergistic effects that enhance overall potency and selectivity.

The< strong>fluorophenyl group in this compound adds an additional layer of complexity and functionality. Fluorine atoms are known to influence the pharmacokinetic properties of molecules, including their metabolic stability, lipophilicity, and binding affinity. By introducing a fluorine substituent at the para position relative to the phenyl ring, researchers can fine-tune these properties to optimize drug-like characteristics. This strategic placement of fluorine is particularly relevant in modern drug design, where minimal structural changes can lead to significant improvements in therapeutic efficacy.

The bromine atom at the 5-position of the thiazole ring also plays a crucial role in the compound's reactivity and potential applications. Brominated compounds are frequently used as key intermediates in pharmaceutical synthesis due to their ability to participate in various chemical transformations, such as cross-coupling reactions. These reactions are essential for constructing complex molecular architectures and have become indispensable tools in synthetic organic chemistry.

The< strong>N-heterocyclic system present in this compound contributes to its overall stability and bioavailability. Nitrogen-containing heterocycles are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and improve pharmacological activity. The specific arrangement of nitrogen atoms within the< strong>N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide framework allows for multiple interactions with proteins and enzymes, making it a versatile scaffold for drug discovery.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug design. Multitargeted drugs are designed to interact with multiple biological targets simultaneously, which can lead to more comprehensive therapeutic effects and reduced side effects. The structural features of< strong>5-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide, with its combination of< strong>thiazole,< strong>thiophene, and< strong>fluorophenyl moieties, make it an excellent candidate for such an approach.

Efforts are currently underway to explore the pharmacological potential of this compound through both computational modeling and experimental validation. Computational studies have shown that modifications to the< strong>N-heterocyclic system can significantly alter binding affinities and selectivity profiles. These insights are being used to guide synthetic efforts aimed at optimizing biological activity.

In vitro studies have begun to reveal the mechanistic basis for the observed biological activity. Initial results suggest that this compound may exert its effects by modulating key signaling pathways involved in inflammation and cancer progression. The precise interaction between this molecule and its target proteins is being investigated using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

The development of novel synthetic methodologies is also a critical aspect of ongoing research. Efficient synthetic routes are essential for producing sufficient quantities of this compound for preclinical testing. Researchers are exploring various catalytic systems that can facilitate key transformations while maintaining high yields and purity standards.

The integration of green chemistry principles into synthetic workflows is another area of focus. By employing environmentally friendly solvents and catalytic systems, researchers aim to minimize waste generation and reduce energy consumption during production processes. These efforts align with broader industry initiatives aimed at promoting sustainable chemical manufacturing practices.

The potential applications of< strong>5-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. The unique structural features of this compound make it suitable for use as an intermediate in synthesizing other high-value chemicals with specialized properties.

In conclusion,< strong>5-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 475045-46-6) represents a significant advancement in medicinal chemistry research due to its complex structure and promising biological activities.< strong>N-heterocyclic systems,< strong>brominated compounds,< strong>fluorinated aromatic rings,< strong